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Compound of Interest

Compound Name: alpha-ENDORPHIN

Cat. No.: B3026338 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with alpha-endorphin. The following procedural

guidance is designed to ensure the safe handling and disposal of this neuropeptide in a

laboratory setting.

Quantitative Data Summary
For ease of reference, the key quantitative data for alpha-endorphin is summarized in the

table below.

Parameter Value Source

Molecular Weight ~1745.95 g/mol [1]

Purity Typically ≥95% (via HPLC) [2]

Occupational Exposure Limit No data available [3]

Personal Protective Equipment and Safety
Measures
When handling alpha-endorphin, especially in its powdered form, adherence to standard

laboratory safety protocols is essential to minimize exposure risk.

Recommended Personal Protective Equipment (PPE):
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Gloves: Handle with chemical-resistant gloves. Gloves must be inspected before use. Use

proper glove removal technique to avoid skin contact.[3]

Eye Protection: Use safety glasses or goggles that are tested and approved under

appropriate government standards such as NIOSH (US) or EN 166 (EU).[3]

Body Protection: A lab coat should be worn to prevent skin contact.[3]

Respiratory Protection: If working with the lyophilized powder where dust formation is

possible, use a NIOSH-approved respirator.[4]

General Safety Practices:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or aerosols.[3]

Avoid direct contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[3]

Experimental Protocol: Handling and Preparation of
alpha-Endorphin Solutions
The following is a step-by-step guide for the proper handling and preparation of alpha-
endorphin solutions in a laboratory setting.

1. Receiving and Storage:

alpha-Endorphin is typically supplied as a lyophilized powder.[1]

Upon receipt, store the vial in a freezer at or below -20°C.[1]

The product can be hygroscopic and should be protected from light.[5]

2. Reconstitution of Lyophilized Powder:

Before opening, allow the vial to equilibrate to room temperature to prevent moisture

condensation.
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Reconstitute the peptide in a sterile, appropriate solvent. Distilled water is often suitable for

creating a stock solution, though other solvents like acetonitrile may be recommended for

higher concentrations.[5]

Gently swirl or vortex the vial to ensure the peptide is fully dissolved. Avoid vigorous shaking,

which can cause peptide degradation.

3. Preparation of Working Solutions:

Perform serial dilutions from the stock solution using the appropriate sterile buffer or cell

culture medium for your specific experiment.

It is recommended to prepare fresh working solutions for each experiment to ensure peptide

stability and activity.

4. Use in Experiments:

When adding the alpha-endorphin solution to your experimental system (e.g., cell culture),

do so carefully to avoid splashing or aerosol formation.

Always maintain aseptic technique if working with sterile cell cultures.

5. Post-Experiment Handling:

Any remaining stock solution should be aliquoted into smaller, single-use volumes to avoid

repeated freeze-thaw cycles and stored at -20°C.[5]

Properly decontaminate all work surfaces and equipment after use.

Below is a diagram illustrating the general experimental workflow for handling alpha-
endorphin.
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Caption: Experimental workflow for handling alpha-endorphin.
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alpha-Endorphin Signaling Pathway
alpha-Endorphin is an endogenous opioid peptide that functions as a neurotransmitter by

acting as an agonist at μ-opioid receptors (MORs).[2] These receptors are G-protein coupled

receptors (GPCRs).[6] The binding of alpha-endorphin to the μ-opioid receptor activates an

inhibitory G-protein (Gi), which in turn inhibits the enzyme adenylate cyclase. This leads to a

decrease in the intracellular concentration of cyclic AMP (cAMP).[7]

The diagram below illustrates the signaling pathway of the μ-opioid receptor upon activation by

an agonist like alpha-endorphin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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